Cas no 1784263-32-6 (2-(4-bromofuran-2-yl)propanoic acid)

2-(4-Bromofuran-2-yl)propanoic acid is a brominated furan derivative with a propanoic acid substituent, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include a reactive bromine moiety, enabling further functionalization via cross-coupling reactions, and the carboxylic acid group, which facilitates derivatization into esters, amides, or other bioactive compounds. The furan ring enhances its utility in heterocyclic chemistry, particularly in the development of agrochemicals and medicinal agents. This compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its structural features make it valuable for constructing complex molecular frameworks in drug discovery and material science applications.
2-(4-bromofuran-2-yl)propanoic acid structure
1784263-32-6 structure
Product Name:2-(4-bromofuran-2-yl)propanoic acid
CAS No:1784263-32-6
MF:C7H7BrO3
MW:219.032681703568
CID:5969702
PubChem ID:83888472
Update Time:2025-06-11

2-(4-bromofuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromofuran-2-yl)propanoic acid
    • 1784263-32-6
    • EN300-1919989
    • Inchi: 1S/C7H7BrO3/c1-4(7(9)10)6-2-5(8)3-11-6/h2-4H,1H3,(H,9,10)
    • InChI Key: JYTPTWUXQYRQTJ-UHFFFAOYSA-N
    • SMILES: BrC1=COC(=C1)C(C(=O)O)C

Computed Properties

  • Exact Mass: 217.95786g/mol
  • Monoisotopic Mass: 217.95786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 50.4Ų

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2-(4-bromofuran-2-yl)propanoic acid Related Literature

Additional information on 2-(4-bromofuran-2-yl)propanoic acid

Comprehensive Overview of 2-(4-Bromofuran-2-yl)propanoic Acid (CAS No. 1784263-32-6): Properties, Applications, and Industry Insights

2-(4-Bromofuran-2-yl)propanoic acid (CAS No. 1784263-32-6) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The bromofuran moiety combined with a propanoic acid group makes it a versatile intermediate for synthesizing bioactive molecules. This article delves into its molecular characteristics, synthesis pathways, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

The compound’s IUPAC name reflects its 4-bromofuran core, a heterocyclic scaffold increasingly studied for its role in medicinal chemistry. Researchers highlight its potential in designing small-molecule inhibitors targeting enzymes or receptors, aligning with current interests in personalized medicine. Its CAS registry number (1784263-32-6) ensures precise identification in global databases, a critical factor for patent filings and regulatory compliance.

From a synthetic perspective, 2-(4-bromofuran-2-yl)propanoic acid is often prepared via Pd-catalyzed cross-coupling or halogenation of furan derivatives. These methods resonate with the industry’s shift toward atom-economical processes, a hot topic in sustainable chemistry forums. Analytical techniques like HPLC and NMR are essential for purity validation, a concern frequently raised in QA/QC discussions.

Applications of this compound span drug development and material science. Its bromo-substituted furan ring serves as a handle for further functionalization, enabling the creation of high-value intermediates. Recent publications explore its utility in covalent organic frameworks (COFs), a trending area in nanotechnology research. Such versatility answers common search queries like “bromofuran derivatives in drug design” or “CAS 1784263-32-6 suppliers”.

Market dynamics for 2-(4-bromofuran-2-yl)propanoic acid reflect broader trends in fine chemicals. With biotech startups and academic labs driving demand, suppliers emphasize batch-to-batch consistency—a key concern flagged in user reviews. Regulatory frameworks like REACH and FDA guidelines further shape its commercial availability, a subtopic often searched alongside CAS numbers.

Future prospects for this compound tie into AI-augmented molecular design. Platforms leveraging machine learning to predict structure-activity relationships (SAR) could accelerate its adoption. This aligns with frequent searches on “computational chemistry tools for bromofurans”, highlighting the intersection of digital innovation and chemical R&D.

In summary, 2-(4-bromofuran-2-yl)propanoic acid (CAS No. 1784263-32-6) exemplifies the synergy between traditional synthesis and modern applications. Its relevance to drug discovery, sustainability, and advanced materials ensures continued interest, making it a compound to watch in evolving scientific landscapes.

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